Cas no 2228-00-4 (5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-)
2228-00-4 structure
Product Name:5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
- 4-amino-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
- 4-Amino-5H-pyrrolo< 3,2-d> pyrimidin-7-carbonsaeure
- AC1L60GP
- AC1Q5UNO
- AR-1G0719
- CTK1A6919
- NSC88725
- SureCN9930921
- 2228-00-4
- DTXSID40293333
- SCHEMBL9930921
- NSC-88725
-
- Inchi: 1S/C7H6N4O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)(H2,8,10,11)
- InChI Key: RFQLYFHCARVPMK-UHFFFAOYSA-N
- SMILES: OC(C1=CNC2C(N)=NC=NC=21)=O
Computed Properties
- Exact Mass: 178.04918
- Monoisotopic Mass: 178.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.727
- Boiling Point: 577°C at 760 mmHg
- Flash Point: 302.7°C
- Refractive Index: 1.844
- PSA: 104.89
- LogP: 0.81950
5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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